Amino(3-methylphenyl)acetic acid
Description
“Amino(3-methylphenyl)acetic acid” is a non-proteinogenic amino acid that belongs to the family of phenylalanine derivatives. It has a molecular formula of C9H11NO2 .
Synthesis Analysis
While specific synthesis methods for “Amino(3-methylphenyl)acetic acid” were not found in the search results, the synthesis of similar compounds often involves reactions with other amino acids or esters .
Molecular Structure Analysis
The molecular structure of “Amino(3-methylphenyl)acetic acid” consists of a benzene ring (phenyl group) with a methyl group (CH3) and an amino group (NH2) attached. The phenyl group is connected to an acetic acid moiety . Analytical methods for determining the structure of amino acids include techniques such as thin-layer chromatography, high-performance liquid chromatography, liquid chromatography–mass spectrometry, gas chromatography–mass spectrometry, capillary electrophoresis, and nuclear magnetic resonance .
Physical And Chemical Properties Analysis
The physical and chemical properties of “Amino(3-methylphenyl)acetic acid” include a molecular weight of 165.19 g/mol . The physico-chemical properties of amino acids can be classified into three categories: steric effects (polarizability), hydrophilicity (Hp index), inductive effects, and field effects .
Scientific Research Applications
Proteomics Research
“Amino(3-methylphenyl)acetic acid” is a biochemical that’s used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in various experiments to understand protein behavior and interactions.
Synthesis of Indole Derivatives
Indole derivatives have a wide range of biological and clinical applications . “Amino(3-methylphenyl)acetic acid” could potentially be used in the synthesis of these derivatives, contributing to the development of new drugs and treatments.
Antiviral Research
Indole derivatives have shown antiviral activity . As a potential precursor to these derivatives, “Amino(3-methylphenyl)acetic acid” could be used in the development of new antiviral drugs.
Anti-inflammatory Research
Indole derivatives also exhibit anti-inflammatory properties . Therefore, “Amino(3-methylphenyl)acetic acid” could be used in research aimed at developing new anti-inflammatory medications.
Anticancer Research
The anticancer activity of indole derivatives is another area of interest . “Amino(3-methylphenyl)acetic acid” could potentially contribute to the synthesis of these derivatives, aiding in the development of new cancer treatments.
Antioxidant Research
Indole derivatives have been found to possess antioxidant properties . “Amino(3-methylphenyl)acetic acid” could be used in the synthesis of these derivatives, contributing to antioxidant research.
properties
IUPAC Name |
2-amino-2-(3-methylphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-6-3-2-4-7(5-6)8(10)9(11)12/h2-5,8H,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUSUJXIQPCPYCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40405636 |
Source
|
| Record name | amino(3-methylphenyl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40405636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Amino(3-methylphenyl)acetic acid | |
CAS RN |
187979-43-7, 53519-82-7 |
Source
|
| Record name | amino(3-methylphenyl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40405636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-2-(3-methylphenyl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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